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Compound of Interest

Compound Name: 6beta-Hydroxy Cortisol-d4

Cat. No.: B565537

For researchers, scientists, and professionals in drug development, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential safety and
logistical information for the proper disposal of 63-Hydroxy Cortisol-d4, a deuterated analog of
a key cortisol metabolite used as an internal standard in bioanalytical assays.[1][2] Adherence
to these procedures is critical to maintaining laboratory safety and environmental compliance.

Compound Identification and Hazards

6[3-Hydroxy Cortisol-d4 is a stable isotope-labeled form of 63-Hydroxycortisol.[1][3] While the
deuteration may alter its pharmacokinetic profile, the fundamental chemical hazards are
considered equivalent to the unlabeled parent compound.[1] According to safety data sheets,
this compound is classified with significant health risks.

Hazard Classification:

Reproductive Toxicity (Category 1B/2): May damage fertility or the unborn child.[4][5]

Specific Target Organ Toxicity (Repeated Exposure, Category 2): May cause damage to
organs through prolonged or repeated exposure.[4]

Germ Cell Mutagenicity (Warning): Suspected of causing genetic defects.[6]

Acute Oral Toxicity (Warning): Harmful if swallowed.[6]
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Given these hazards, all handling and disposal operations must be conducted with appropriate
personal protective equipment (PPE) and engineering controls.

Quantitative and Physical Data

The following table summarizes key quantitative data for 63-Hydroxy Cortisol-d4.

Property Value Source
CAS Number 1261254-51-6 [3]
Molecular Formula C21H26D40s [3114]
Molecular Weight 382.48 g/mol [11[3]
Purity >95% (HPLC) [3]
Appearance White to off-white solid [1]

-20°C for long-term storage
Storage [1][3]
(up to 3 years)

Standard Operating Procedure for Disposal

This protocol outlines the step-by-step process for the safe disposal of 63-Hydroxy Cortisol-d4
in a laboratory setting. This procedure assumes the material is in small, research-quantity
amounts.

Personal Protective Equipment (PPE)

e 1.1 Wear a standard laboratory coat, safety glasses or goggles, and nitrile gloves.

e 1.2 When handling the solid powder or preparing solutions, conduct all work within a certified
chemical fume hood to avoid inhalation of dust.[5]

Waste Segregation and Collection

o 2.1 Designate a specific, clearly labeled hazardous waste container for 63-Hydroxy Cortisol-
d4 and related materials. The label should include:
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"Hazardous Waste"

[e]

o

"6[B-Hydroxy Cortisol-d4"

[¢]

Primary Hazards: "Reproductive Toxin," "Toxic"

Accumulation Start Date

[¢]

e 2.2 Solid Waste:

o 2.2.1 Collect any unused or expired pure compound in its original vial or a compatible,
sealed container.

o 2.2.2 Contaminated materials such as weighing papers, pipette tips, and gloves must be
placed into the designated solid hazardous waste container.

e 2.3 Liquid Waste:

o 2.3.1 Solutions containing 6B3-Hydroxy Cortisol-d4 (e.g., from LC-MS/MS sample
preparation) should be collected in a designated, leak-proof hazardous liquid waste
container.[7]

o 2.3.2 Do not mix with aqueous or non-halogenated solvent waste streams unless explicitly
permitted by your institution's Environmental Health & Safety (EHS) office. The presence
of the deuterated steroid makes it a specialty hazardous waste.

o 2.3.3 Keep the liquid waste container securely capped when not in use.

Decontamination

» 3.1 Decontaminate surfaces (e.g., fume hood sash, balance, benchtops) where the
compound was handled. Use a suitable solvent (e.g., 70% ethanol or methanol) and wipe
with disposable towels.

o 3.2 Dispose of all cleaning materials as solid hazardous waste as described in section 2.2.

Final Disposal
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e 4.1 Store the sealed and labeled hazardous waste containers in a designated satellite
accumulation area.

» 4.2 Arrange for pickup and final disposal through your institution's licensed hazardous waste
management provider.

e 4.3 Per safety data sheet instructions, the final step is to "Dispose of contents and container
to an approved waste disposal plant."[4] Do not attempt to dispose of this material down the
drain or in regular trash.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6[3-
Hydroxy Cortisol-d4 and associated materials.
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Caption: Disposal decision workflow for 63-Hydroxy Cortisol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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